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Compound of Interest

Compound Name: CCK (26-31) (non-sulfated)

CAS No.: 89911-64-8

Cat. No.: B1496556

Get Quote

Part 1: Executive Summary & Hazard Profile
Core Directive: While CCK (26-31) non-sulfated is generally classified as non-hazardous under

GHS criteria, it is a bioactive peptide fragment. Do not dispose of this material via municipal

wastewater (sink) or general refuse. All disposal must follow a "Cradle-to-Grave" chemical

waste management lifecycle to prevent environmental bioaccumulation and ensure regulatory

compliance.

Material Characterization
Understanding the chemical nature of the waste is the first step in compliant disposal.
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Property Specification

Peptide Name CCK (26-31) (Non-sulfated)

Sequence
Ac-Asp-Tyr-Met-Gly-Trp-Met-NH₂ (Common

variant)

Bio-Identity

C-terminal fragment of Cholecystokinin; lacks

the sulfated Tyrosine required for high-affinity

CCK-A receptor binding.

Physical State
White lyophilized powder (Solid) or Solubilized

stock (Liquid).

Solubility Profile

Hydrophobic residues (Trp, Met, Phe-analogs)

often require organic co-solvents (DMSO,

Acetonitrile) for stability.

RCRA Status

Not P-Listed (Acutely Toxic). Regulated as

"Non-Regulated Chemical Waste" unless mixed

with hazardous solvents.

Part 2: Risk Assessment & Handling Logic
As scientists, we must look beyond the Safety Data Sheet (SDS). While the SDS for CCK (26-

31) often reads "Not a hazardous substance," we treat it with Bioactive Caution.

The "Solvent Trap" Logic: The primary regulatory risk in disposing of CCK (26-31) is not the

peptide itself, but the vehicle used to solubilize it.

Non-Sulfated Implication: The absence of the sulfate group on the Tyrosine residue reduces

the peptide's acidity and polarity. This often necessitates the use of DMSO (Dimethyl

Sulfoxide) or Methanol for reconstitution rather than neutral buffers.

Result: The waste stream becomes a Flammable (D001) or Toxic (F-listed) solvent waste,

triggering strict RCRA disposal requirements.

Part 3: Step-by-Step Disposal Protocols
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Workflow 1: Solid Waste (Lyophilized Powder & Vials)
Applicability: Expired vials, residual powder, or spilled solids.

Containment: Do not empty the vial. Keep the peptide in its original glass container.

Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc style)

to capture any potential breakage.

Labeling: Apply a hazardous waste tag.

Content: "Solid Chemical Waste: CCK (26-31) Peptide."

Hazard Checkbox: Check "Toxic" (as a precaution for bioactives) or "Non-Regulated"

depending on local EHS policy.

Disposal Stream: Place in the Solid Chemical Waste Drum (usually blue or black barrel)

intended for high-temperature incineration.

Prohibited: Do not place in "Biohazard/Red Bag" waste unless the peptide was introduced

to viral vectors or human tissue cultures.

Workflow 2: Liquid Waste (Stock Solutions & Aliquots)
Applicability: Reconstituted peptides in DMSO, Water, or Buffers.

Step A: Determine Solvent Compatibility

Aqueous (Buffer/Water only):

Protocol: Deactivate with 10% Bleach (Sodium Hypochlorite) for 30 minutes to hydrolyze

peptide bonds.

Disposal: Neutralize pH to 7.0, then dispose via drain ONLY IF permitted by local

wastewater authority. Preferred: Collect in "Aqueous Waste" carboy.

Organic (DMSO, Methanol, Acetonitrile):
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Protocol:DO NOT BLEACH. Bleach + Organics can create toxic chloramines or

exothermic reactions.

Disposal: Pour into the Organic Solvent Waste carboy (Halogenated or Non-Halogenated

depending on the solvent).

Workflow 3: Contaminated Consumables (Sharps &
Tips)
Applicability: Pipette tips, syringes, weigh boats.

Sharps (Needles/Glass): Immediately discard into a rigid Red Sharps Container.

Soft Debris (Gloves/Tips):

If "Trace" contamination: General lab trash (if permitted by facility).

If "Gross" contamination (visible spill): Collect in a sealed bag and dispose of as Solid

Chemical Waste.

Part 4: Decision Logic Visualization
The following diagram illustrates the decision matrix for segregating CCK (26-31) waste

streams to ensure safety and compliance.
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Waste Generation:
CCK (26-31) Non-Sulfated

Physical State?

Liquid / Solution Solid / Lyophilized Consumables / Sharps

Solvent Type?

Organic Solvent
(DMSO, MeOH, ACN)

Contains >5% Organics

Aqueous Buffer
(PBS, Water)

Purely Aqueous

Organic Waste Carboy
(NO BLEACH)

Chemical Deactivation
(10% Bleach, 30 mins)

Aqueous Waste Carboy
(or Drain if pH neutral)

Solid Chemical Waste
(Incineration) Rigid Sharps Container

Click to download full resolution via product page

Figure 1: Waste segregation logic flow for CCK (26-31) peptides. Note the critical prohibition of

bleach in organic waste streams.

Part 5: Emergency Response (Spills)
In the event of a spill of CCK (26-31) powder or solution:
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PPE Upgrade: Wear nitrile gloves (double glove recommended for DMSO solutions) and

safety goggles.

Powder Spill:

Do not dry sweep (creates aerosols).

Cover with a paper towel dampened with water or 10% bleach.

Wipe up and place in Solid Chemical Waste.

Liquid Spill:

Absorb with vermiculite or spill pads.[1]

Clean surface with 10% bleach to degrade peptide residues.

Rinse with water.[1][2][3][4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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